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Compound of Interest

Compound Name: Eicosane

Cat. No.: B133393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical properties of n-

eicosane (C₂₀H₄₂), a long-chain alkane, at various temperatures. This document is intended to

be a valuable resource for researchers, scientists, and professionals in drug development who

require accurate thermophysical data for this compound. The information is presented in a

structured format, including comprehensive data tables, detailed experimental protocols, and

illustrative diagrams to facilitate understanding and application in a laboratory setting.

Core Physical Properties of n-Eicosane
n-Eicosane is a saturated hydrocarbon that is solid at room temperature. Its physical

properties are significantly influenced by temperature, transitioning from a solid to a liquid state

at its melting point. Understanding these properties is crucial for its application in various

scientific and industrial fields, including as a phase-change material for thermal energy storage

and in the formulation of complex drug delivery systems.
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Property Value Reference

Molecular Formula C₂₀H₄₂ [1]

Molecular Weight 282.55 g/mol [1]

Melting Point 36-38 °C (309.15-311.15 K) [2]

Boiling Point
343.1 °C (616.25 K) at 760

mmHg
[2]

Appearance White crystalline solid

Density
The density of n-eicosane decreases with increasing temperature, a typical behavior for most

substances. In its solid state, the density is higher than in its liquid state.

Table 1: Density of n-Eicosane at Different Temperatures

Temperature
(°C)

Temperature
(K)

Density
(g/cm³)

State Reference

20 293.15 0.7886 Solid [1]

40 313.15 0.776 Liquid [3]

50 323.15 0.769 Liquid [3]

60 333.15 0.762 Liquid [3]

70 343.15 0.755 Liquid [3]

80 353.15 0.748 Liquid [3]

Viscosity
The viscosity of liquid n-eicosane is a measure of its resistance to flow and decreases

significantly as the temperature rises.

Table 2: Dynamic Viscosity of n-Eicosane at Different Temperatures
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Temperature (°C) Temperature (K)
Dynamic Viscosity
(mPa·s)

Reference

40 313.15 4.63 [4]

60 333.15 3.01 [4]

80 353.15 2.13 [4]

100 373.15 1.59 [4]

Surface Tension
The surface tension of liquid n-eicosane, a measure of the cohesive energy present at the

interface between the liquid and another phase (typically air), also decreases with increasing

temperature.

Table 3: Surface Tension of n-Eicosane at Different Temperatures

Temperature (°C) Temperature (K)
Surface Tension
(mN/m)

Reference

40 313.15 26.3 [5]

60 333.15 24.7 [5]

80 353.15 23.1 [5]

Experimental Protocols
Accurate determination of the physical properties of n-eicosane relies on precise experimental

methodologies. The following sections detail the protocols for measuring viscosity and surface

tension.

Viscosity Measurement: Rolling-Ball Viscometer
The viscosity of n-eicosane can be determined using a rolling-ball viscometer. This method is

based on the principle that the time it takes for a ball to travel a fixed distance through a liquid-

filled, inclined tube is proportional to the dynamic viscosity of the liquid.
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Methodology:

Apparatus Preparation: A calibrated rolling-ball viscometer is used. The instrument consists

of a precision-bore glass or metal tube, a set of calibrated balls of known density and

diameter, and a temperature-controlled bath.

Sample Preparation: A sample of n-eicosane is heated above its melting point to a uniform

liquid state.

Measurement Procedure:

The viscometer tube is thoroughly cleaned and dried.

The liquid n-eicosane sample is introduced into the tube, ensuring no air bubbles are

present.

The tube is sealed and placed in the temperature-controlled bath set to the desired

measurement temperature. The sample is allowed to reach thermal equilibrium.

The tube is inclined at a specific angle.

A calibrated ball is released into the liquid, and the time it takes for the ball to travel

between two marked points on the tube is measured electronically or manually.

Multiple measurements are taken to ensure repeatability.

Calculation: The dynamic viscosity (η) is calculated using the following formula: η = K *

(ρ_ball - ρ_liquid) * t where:

K is the viscometer constant (determined through calibration with a standard of known

viscosity).

ρ_ball is the density of the ball.

ρ_liquid is the density of the n-eicosane at the measurement temperature.

t is the measured roll time.
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Surface Tension Measurement: Wilhelmy Plate Method
The Wilhelmy plate method is a widely used technique for measuring the surface tension of

liquids. It involves measuring the force exerted on a thin plate as it is brought into contact with

the liquid surface.

Methodology:

Apparatus Preparation: A tensiometer equipped with a microbalance and a Wilhelmy plate

(typically made of platinum) is used. The plate must be thoroughly cleaned to ensure

complete wetting.

Sample Preparation: A sample of n-eicosane is placed in a clean, temperature-controlled

sample vessel and heated above its melting point.

Measurement Procedure:

The Wilhelmy plate is suspended from the microbalance.

The sample vessel containing the liquid n-eicosane is raised until the liquid surface just

touches the bottom edge of the plate.

At the moment of contact, the liquid wets the plate, and the force registered by the balance

increases due to the downward pull of the surface tension.

The force is recorded once a stable reading is achieved.

Calculation: The surface tension (γ) is calculated using the Wilhelmy equation: γ = F / (l *

cos(θ)) where:

F is the measured force.

l is the wetted perimeter of the plate (2 * width + 2 * thickness).

θ is the contact angle between the liquid and the plate. For a perfectly wetting platinum

plate, the contact angle is assumed to be 0°, so cos(θ) = 1.
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To further clarify the concepts and procedures discussed, the following diagrams have been

generated using the DOT language.

Sample Preparation

Viscosity Measurement Surface Tension Measurement

Start: Obtain n-Eicosane Sample

Heat Sample Above Melting Point

Prepare Rolling-Ball Viscometer Prepare Tensiometer with Wilhelmy Plate

Measure Ball Roll Time

Calculate Dynamic Viscosity

End: Tabulated Physical Properties

Viscosity Data

Measure Force on Plate

Calculate Surface Tension

Surface Tension Data

Click to download full resolution via product page

Caption: Experimental workflow for determining the physical properties of n-eicosane.
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Caption: Relationship between temperature and the physical state of n-eicosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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